Cas no 97832-73-0 (6-phenyl-3,4-dihydro-1H-azepino[5,4,3-cd]indole)

• Product name: 6-phenyl-3,4-dihydro-1H-azepino[5,4,3-cd]indole
• CAS No: 97832-73-0
• MF: C₁₇H₁₄N₂
• MW: 246.30646
• CID: 1989866
• PubChem ID: 57323

6-phenyl-3,4-dihydro-1H-azepino[5,4,3-cd]indole Chemical and Physical Properties

Names and Identifiers

• 6-phenyl-3,4-dihydro-1H-azepino[5,4,3-cd]indole
• 97832-73-0
• BRN 0532888
• 5-23-09-00410 (Beilstein Handbook Reference)
• 1H-AZEPINO(5,4,3-cd)INDOLE, 3,4-DIHYDRO-6-PHENYL-
• DTXSID80243276
• 3,4-Dihydro-6-phenyl-1H-azepino(5,4,3-cd)indole
• DTXCID80165767

• Inchi： InChI=1S/C17H14N2/c1-2-5-12(6-3-1)17-14-7-4-8-15-16(14)13(11-19-15)9-10-18-17/h1-8,11,19H,9-10H2
• InChI Key： PJXLTLYKMRZKEE-UHFFFAOYSA-N
• SMILES： C1CN=C(C2=C3C1=CNC3=CC=C2)C4=CC=CC=C4

Computed Properties

• Exact Mass: 246.116
• Monoisotopic Mass: 246.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 28.2A^2

Experimental Properties

• Density: 1.22
• Boiling Point: 432.7°C at 760 mmHg
• Flash Point: 215.5°C
• Refractive Index: 1.686

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzazepines Benzazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzazepines